9-phenyl-3H-purine-6-thione

• CAS No.: 21314-09-0
• Molecular Formula: C11H8N4S
• Molecular Weight: 228.28 g/mol
• IUPAC Name: 9-phenyl-3H-purine-6-thione
• InChI: InChI=1S/C11H8N4S/c16-11-9-10(12-6-13-11)15(7-14-9)8-4-2-1-3-5-8/h1-7H,(H,12,13,16)
• InChI Key: BSTSCSJWUHZJPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=NC3=C2NC=NC3=S

Description

9-Phenyl-3H-purine-6-thione is a purine derivative characterized by a phenyl group at the N9 position and a thione (-C=S) group at the C6 position. For instance, 9-dodecyl-3H-purine-6-thione (CAS 82191-96-6) shares the thione moiety and demonstrates the influence of alkyl substituents on physicochemical properties . Similarly, 6-mercapto-9-methylpurine (CAS 1006-20-8) highlights the reactivity of sulfur-containing purines, though its thiol group may tautomerize with the thione form under certain conditions .

Purine-6-thiones are often synthesized via nucleophilic substitution or metal-mediated reactions. The phenyl substituent in 9-phenyl-3H-purine-6-thione likely enhances aromatic interactions and modulates lipophilicity, which is critical for biological membrane permeability and target binding.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituent	Molecular Formula	Molar Mass (g/mol)	Key Properties/Applications
9-Phenyl-3H-purine-6-thione	Phenyl (N9)	C₁₁H₈N₄S	228.27	High lipophilicity; potential kinase inhibition
6-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-9H-purine	3,4,4-Trifluoro-3-butenyl (C6)	C₉H₇F₃N₄S	260.24	Fluorinated alkyl chain enhances metabolic stability
9-Dodecyl-3H-purine-6-thione	Dodecyl (N9)	C₁₇H₂₆N₄S	318.48	High lipophilicity; drug delivery applications
9-(3-Deoxy-3-fluoro-β-D-ribofuranosyl)-6-(3-thienyl)-9H-purine	Fluororibose (N9), Thienyl (C6)	C₁₄H₁₂FN₃O₃S	333.33	Nucleoside analog; antiviral potential
9-Benzylguanine	Benzyl (N9)	C₁₂H₁₁N₅O	241.25	Inhibits DNA repair proteins (e.g., O⁶-alkylguanine transferase)

Key Findings:

• Lipophilicity : The phenyl group in 9-phenyl-3H-purine-6-thione offers moderate lipophilicity compared to the highly hydrophobic dodecyl chain in 9-dodecyl-3H-purine-6-thione . However, it is less polar than glycosylated analogs like the fluororibose derivative, which benefits from sugar moiety-induced water solubility .
• Sulfur Reactivity : Unlike thioether-linked compounds (e.g., 6-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-9H-purine), the thione group in 9-phenyl-3H-purine-6-thione may participate in metal coordination or hydrogen bonding, similar to copper complexes observed in 6-oxo-9-deazapurine derivatives .
• Biological Activity : The phenyl group’s planar structure may facilitate intercalation or π-π stacking in enzymatic pockets, analogous to 9-benzylguanine’s role in inhibiting DNA repair machinery .